Cas no 140934-75-4 (Hexanoic acid, 2-acetyl-3-methyl-5-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 2-acetyl-3-methyl-5-oxo-, ethyl ester
• CAS No: 140934-75-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 1299655
• Update Time: 2024-08-03

Hexanoic acid, 2-acetyl-3-methyl-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-acetyl-3-methyl-5-oxo-, ethyl ester

• Inchi： 1S/C11H18O4/c1-5-15-11(14)10(9(4)13)7(2)6-8(3)12/h7,10H,5-6H2,1-4H3
• InChI Key： HXCVVXINLVGFEI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C)=O)C(C)CC(=O)C

Computed Properties

• Exact Mass: 214.12054

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 313.6±27.0 °C(Predicted)
• PSA: 60.44
• pka: 11.19±0.59(Predicted)